Tetraphosphorus

• CAS No.: 12185-10-3
• Product Name: Tetraphosphorus
• Molecular Formula: P4
• Molecular Weight: 123.895048 g/mol
• IUPAC Name: 1,2,3,4-tetraphosphatricyclo[1.1.0.02,4]butane
• Standard InChI: InChI=1S/P4/c1-2-3(1)4(1)2
• Standard InChIKey: OBSZRRSYVTXPNB-UHFFFAOYSA-N
• SMILES: P12P3P1P23
• Canonical SMILES: P12P3P1P23
• Density: 1.83 g/cm³
• Melting Point: 44 °C
• Physical Description: WHITE-TO-YELLOW TRANSPARENT CRYSTALLINE SOLID WITH WAXY APPEARANCE. TURNS DARK ON EXPOSURE TO LIGHT.
• Description: Tetraphosphorus is a member of tetraatomic phosphorus.; A non-metal element that has the atomic symbol P, atomic number 15, and atomic weight 31. It is an essential element that takes part in a broad variety of biochemical reactions.
• Solubility: Solubility in water, g/100ml at 20 °C: 0.0003
• Synonyms: Black Phosphorus; Phosphorus; Phosphorus 31; Phosphorus, Black; Phosphorus, Red; Phosphorus, White; Phosphorus, Yellow; Phosphorus-31; Red Phosphorus; White Phosphorus; Yellow Phosphorus
• Vapor Density: Relative vapor density (air = 1): 4.42
• Vapor Pressure: Vapor pressure, Pa at 20 °C: 3.5
• PubChem Compound: 123286
• Last Modified: Nov 11 2021